Cas no 85080-95-1 (1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone)
85080-95-1 structure
Product Name:1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone
CAS No:85080-95-1
MF:C9H12O6
MW:216.187983512878
CID:887595
Update Time:2023-08-03
1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone Chemical and Physical Properties
Names and Identifiers
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- 1,2-o-isopropylidene-betad-idofuranurono-6,3-lactone
- 1,2-O-Isopropylidene-beta-l-idofuranurono-6,3-lactone
- 1-O,2-O-(1-Methylethylidene)-beta-D-idofuranuronic acid 6,3-lactone
- 1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone
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- Inchi: 1S/C9H12O6/c1-9(2)14-6-5-4(13-8(6)15-9)3(10)7(11)12-5/h3-6,8,10H,1-2H3/t3-,4-,5+,6-,8-/m0/s1
- InChI Key: BDBGJSXZKMTMGP-XDUWNTRXSA-N
- SMILES: O1[C@@H]2[C@H]([C@H]3[C@@H]1[C@@H](C(=O)O3)O)OC(C)(C)O2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 314
- Topological Polar Surface Area: 74.2
1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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